Cas no 62384-16-1 (Pentanamide, 3,3,4-trimethyl-N-(2-methylbutyl)-)

• Product Name: Pentanamide, 3,3,4-trimethyl-N-(2-methylbutyl)-
• CAS No: 62384-16-1
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 446756
• PubChem ID: 71386919
• Update Time: 2025-04-19

Pentanamide, 3,3,4-trimethyl-N-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 3,3,4-trimethyl-N-(2-methylbutyl)-
• 3,3,4-trimethyl-N-(2-methylbutyl)pentanamide
• 62384-16-1
• DTXSID30809063

• Inchi： 1S/C13H27NO/c1-7-11(4)9-14-12(15)8-13(5,6)10(2)3/h10-11H,7-9H2,1-6H3,(H,14,15)
• InChI Key： MBXSQSHRTFRKKB-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)C(C)C)NCC(C)CC

Computed Properties

• Exact Mass: 213.20941
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1